molecular formula C11H10N2O3 B8812631 N-(6-Amino-2-oxo-2H-chromen-3-yl)acetamide CAS No. 97126-20-0

N-(6-Amino-2-oxo-2H-chromen-3-yl)acetamide

Cat. No.: B8812631
CAS No.: 97126-20-0
M. Wt: 218.21 g/mol
InChI Key: LZDJQRLPKGUGHL-UHFFFAOYSA-N
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Description

N-(6-Amino-2-oxo-2H-chromen-3-yl)acetamide is a useful research compound. Its molecular formula is C11H10N2O3 and its molecular weight is 218.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

97126-20-0

Molecular Formula

C11H10N2O3

Molecular Weight

218.21 g/mol

IUPAC Name

N-(6-amino-2-oxochromen-3-yl)acetamide

InChI

InChI=1S/C11H10N2O3/c1-6(14)13-9-5-7-4-8(12)2-3-10(7)16-11(9)15/h2-5H,12H2,1H3,(H,13,14)

InChI Key

LZDJQRLPKGUGHL-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NC1=CC2=C(C=CC(=C2)N)OC1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Palladium 10 wt % on activated carbon (0.322 g, 1/10th the mass of 1) was placed in a 1-L round-bottom flask and the flask was purged with nitrogen. A solution of sodium borohydride (1.21 g, 32.9 mmol) in 22.6 mL water was added drop-wise. A suspension of compound 1 (3.20 g, 12.9 mmol) in methanol (775 mL) was then added over a two hour period and allowed to stir at room temperature an additional 30 min, when the reaction mixture was filtered through Celite and the solvent was removed by rotary evaporation. Water (750 mL) was added to the residue and the solution was cooled to 4° C. for 20 h. The resulting precipitate was filtered and rinsed with cold distilled water. The solid was recrystallized from ethanol to give 2 as a yellow solid (1.59 g, 7.3 mmol) in 57% yield. mp 250-252° C. (lit 252-253° C.). FTIR (KBr) (cm−1): 3410, 3310, 1700, 1650, 1630. 1H-NMR (DMSO-d6): δ (ppm) 9.65 (s, 1H), 8.40 (s, 1H), 7.10 (dd, J=9.1 Hz, J=2.7 Hz, 1H), 6.73 (d, J=9.1 Hz, 1H), 6.68 (d, J=2.7 Hz, 1H), 5.19 (bs, 2H), 2.14 (s, 3H). 13C-NMR (DMSO-d6): δ (ppm) 171.12, 158.78, 146.92, 142.52, 125.26, 124.98, 120.82, 117.54, 117.15, 110.66, 24.93. HRMS expected, 219.07770; found, 219.07697. Elemental analysis for C11H10N2O3: expected: C, 60.55; H, 4.62; N, 12.84; found: C, 60.15; H, 4.50; N, 12.62.
Quantity
1.21 g
Type
reactant
Reaction Step One
Name
Quantity
22.6 mL
Type
solvent
Reaction Step One
Quantity
3.2 g
Type
reactant
Reaction Step Two
Quantity
775 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Three
Name
Yield
57%

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